Cas no 150973-64-1 ( )

• Product Name: &nbsp
• CAS No: 150973-64-1
• MF: C₁₃H₁₃NO₅
• MW: 263.246023893356
• CID: 903953
• PubChem ID: 2854118
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• methyl 2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enoate
• 2-propenoic acid, 2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)-, methyl ester, (2E)-
• Methyl (2E)-2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)acrylate
• METHYL 2-CYANO-3-(4-HYDROXY-3,5-DIMETHOXYPHENYL)ACRYLATE
• 150973-64-1
• DTXSID00386154
•  

• Inchi： 1S/C13H13NO5/c1-17-10-5-8(6-11(18-2)12(10)15)4-9(7-14)13(16)19-3/h4-6,15H,1-3H3
• InChI Key： RIATTXRBOBWMME-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=C(C#N)C(=O)OC)C=1)OC)O

Computed Properties

• Exact Mass: 263.07939
• Monoisotopic Mass: 263.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• PSA: 88.78